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Introduction

Diethyl benzylmalonate (CAS No: 607-81-8) is a diester derivative of malonic acid and a
valuable intermediate in organic synthesis.[1] Its molecular architecture, featuring a benzyl
group attached to the central carbon of a diethyl malonate backbone, makes it a versatile
building block, particularly in the synthesis of pharmaceuticals like barbiturates and
anticonvulsants, as well as other fine chemicals.[1][2] First synthesized in the early 20th
century, it is typically produced via the alkylation of diethyl malonate with a benzyl halide.[1][2]

This document provides a comprehensive overview of the core physical and spectroscopic
properties of diethyl benzylmalonate. It includes tabulated quantitative data for easy
reference, detailed experimental protocols for the determination of key physical constants, and
workflow diagrams to illustrate its synthesis and characterization.

Physical and Chemical Properties

At ambient temperature, diethyl benzylmalonate is a clear, colorless to slightly yellow liquid
with a mild, ester-like odor.[1][2][3][4][5] It is generally considered insoluble or immiscible in
water but is soluble in common organic solvents such as chloroform, methanol, ethanol,
acetone, and ether.[1][3][4]

Summary of Physical Data
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The following table summarizes the key physical properties of diethyl benzylmalonate
collated from various sources.
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Property Value Notes / Conditions  Source(s)
Molecular Formula C14H1804 [21[31[4][6]
Molecular Weight 250.29 g/mol [2][4][6]1[7]
Clear, colorless to
Appearance o [L2]3]4105]
pale yellow liquid
Boiling Point 162-163 °C at 10 mmHg [21[41181[9]
at atmospheric
~300 °C [3]
pressure
Described as a liquid
at room temperature.
Some sources list
Melting Point Not Applicable 164-166°C, but this is [2][8]
inconsistent with its
liquid state and other
reported data.
Density 1.064 g/mL at 25 °C [2][41[6]
1.077 g/cm3 at 15 °C [3]
1.069 g/mL Not specified [10]
Refractive Index
1.486 at 20 °C [2][41[6]1[8]
(n_D%)
1.4840-1.4890 at 20 °C [11]
0.26 Pa (0.001
Vapor Pressure at 25 °C [4]
mmHgQ)
Flash Point >110 °C (>230 °F) [2][12]
Water Solubility Insoluble / Immiscible [11031[12]

Octanol/water partition

LogP 1.97 - 2.76 o [2][6]
coefficient
pKa ~12.56 [3][13]
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Spectroscopic Data

Spectroscopic analysis is critical for the structural elucidation and purity confirmation of diethyl
benzylmalonate. The data is consistent with a structure containing a monosubstituted
benzene ring and two ethyl ester groups.

Summary of Spectroscopic Data
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Technique

Key Observations and
Data

Source(s)

1H NMR

Shows signals consistent with
two ethyl groups (coupled
quartet and triplet), a CH-CH:2
group, and a monosubstituted
aromatic ring (singlet ~7.1
ppm). The CH: of the ethyl
group appears around 4.1
ppm, indicating proximity to an

oxygen atom.

[2](14]

13C NMR

The spectrum displays nine
peaks, suggesting some
molecular symmetry. Peaks
are observed in the aromatic
region (125-141 ppm) and
deshielded regions
corresponding to the ester
carbonyls and the carbons of

the ethoxy groups.

[2]

Mass Spec (MS)

Molecular ion (M*+) peak at m/z
= 250. A base peak at m/z =91
corresponds to the stable
benzyl cation [C7H7]*. A
significant peak at m/z = 205
represents the loss of an

ethoxy group (M-45).

[2]

Infrared (IR)

Spectrum is consistent with an
aromatic compound featuring a
strong carbonyl (C=0)
absorption band typical for

esters.

[2]
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Data available, provides
Raman complementary vibrational [21[7]

information to IR.

Experimental Protocols

The following sections detail the standard methodologies for determining the primary physical
properties of liquid samples like diethyl benzylmalonate.

Determination of Boiling Point (Micro-scale)

This method is suitable for determining the boiling point of a small volume of liquid at a specific
pressure.

e Apparatus:

Thiele tube or oil bath with a stirrer

[¢]

o

Thermometer (calibrated)

o

Small test tube (e.g., 10x75 mm)

[¢]

Capillary tube (sealed at one end)

[¢]

Heat source (Bunsen burner or heating mantle)

o

High-boiling point mineral oll

e Procedure:

o Add a small amount (0.5-1.0 mL) of diethyl benzylmalonate to the small test tube.

o Place the capillary tube into the test tube with the open end down.

o Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.
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o Suspend the assembly in the Thiele tube or oil bath, making sure the heat-transfer
medium is above the level of the sample but below the opening of the test tube.

o Heat the apparatus gently. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

o Continue heating until a rapid and continuous stream of bubbles is observed.
o Remove the heat source and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the stream of bubbles stops and the liquid
just begins to enter the capillary tube. Record this temperature.

o If the determination is performed at a pressure other than 760 mmHg (e.g., 10 mmHg as
cited), the pressure must be recorded alongside the boiling point.[2][4][8]

Determination of Density

The density of a liquid is its mass per unit volume. The pycnometer method provides high
accuracy.[15]

e Apparatus:
o Pycnometer (a glass flask with a specific, known volume)
o Analytical balance (accurate to +0.0001 g)
o Thermometer
o Constant temperature water bath
e Procedure:
o Thoroughly clean and dry the pycnometer and its stopper.
o Weigh the empty, dry pycnometer on the analytical balance (m1).[16]

o Fill the pycnometer with diethyl benzylmalonate, ensuring no air bubbles are trapped.
Insert the stopper carefully, allowing excess liquid to exit through the capillary opening.
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o Place the filled pycnometer in a constant temperature water bath (e.g., 25.0 °C) until it
reaches thermal equilibrium.[2][4]

o Remove the pycnometer from the bath, carefully wipe the exterior dry, and weigh it (m2).
o Calculate the mass of the liquid: m_liquid = m2 - ma.

o The density (p) is calculated using the formula: p = m_liquid / V, where V is the known
volume of the pycnometer.

o For highest accuracy, the procedure should be repeated with a reference liquid of known
density (e.g., deionized water) to precisely calibrate the pycnometer's volume at the
experimental temperature.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and an indicator of purity.

e Apparatus:

o Abbe refractometer

[¢]

Constant temperature water bath connected to the refractometer prisms

[¢]

Light source (typically a sodium lamp, D-line at 589 nm)

[e]

Dropper or pipette

o

Lens paper and a suitable solvent (e.g., ethanol or acetone)
e Procedure:

o Turn on the refractometer's light source and the circulating water bath, setting it to the
desired temperature (e.g., 20.0 °C).[2][4] Allow the instrument to equilibrate.

o Use a solvent and lens paper to clean the surfaces of the illuminating and refracting
prisms.
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o Place a few drops of diethyl benzylmalonate onto the surface of the lower prism.
o Close the prisms together firmly. The liquid should spread to form a thin, uniform film.

o While looking through the eyepiece, turn the coarse adjustment knob until the light and
dark fields become visible.

o Adjust the chromaticity corrector to eliminate any color fringe at the boundary, making the
borderline sharp and clear.

o Use the fine adjustment knob to center the borderline exactly on the crosshairs of the
eyepiece.

o Read the refractive index value from the instrument's scale.

o Repeat the measurement 2-3 times, cleaning the prisms between each trial, and calculate
the average value.

Mandatory Visualizations

The following diagrams illustrate key workflows related to diethyl benzylmalonate.
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Synthesis of Diethyl Benzylmalonate
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Caption: A typical synthetic workflow for producing diethyl benzylmalonate.
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Physical Property Characterization Workflow
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Caption: Logical workflow for the physical and structural characterization of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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